Cas no 1261789-40-5 (6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol)

• Product Name: 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol
• CAS No: 1261789-40-5
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4969946
• Update Time: 2025-05-20

6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H7Cl4NO/c13-8-4-10(15)9(14)3-7(8)12-6(5-18)1-2-11(16)17-12/h1-4,18H,5H2
• InChI Key： YTFQGROGJBSEQN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC=C(N=1)Cl)CO)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 4.5
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol

Comprehensive Analysis of 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1261789-40-5): Properties, Applications, and Industry Trends

The compound 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1261789-40-5) is a specialized chlorinated pyridine derivative with a unique molecular structure. Its chemical formula combines a pyridine ring with multiple chlorine substituents, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and hydroxymethyl functional groups contributes to its reactivity and potential applications in synthetic chemistry.

In recent years, the demand for halogenated heterocycles like 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol has grown significantly due to their role as intermediates in drug discovery. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of antimicrobial agents and crop protection chemicals. The compound's CAS No. 1261789-40-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The synthesis of 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol typically involves multistep organic reactions, including cross-coupling and selective chlorination processes. Its crystalline form and solubility profile have been characterized to optimize purification methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring the compound meets the stringent standards required for research applications.

Environmental and safety considerations are critical when handling chlorinated compounds. While CAS 1261789-40-5 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This aligns with the growing industry focus on green chemistry principles, where researchers seek to minimize waste and improve synthetic efficiency for compounds like 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol.

Market trends indicate increasing interest in custom synthesis services for specialized intermediates such as 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol. Pharmaceutical companies and contract research organizations frequently inquire about its availability in bulk quantities, driven by its utility in medicinal chemistry projects. The compound's patent landscape is also being monitored, as derivatives may have potential applications in emerging therapeutic areas.

From an analytical perspective, 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol presents interesting challenges due to its structural complexity. Recent advancements in chromatographic methods have improved the detection and quantification of this compound in complex matrices. These developments are particularly relevant for researchers investigating its metabolic pathways or environmental fate.

In conclusion, 6-Chloro-2-(2,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1261789-40-5) represents an important chemical intermediate with diverse research applications. Its unique molecular architecture continues to attract attention from both academic and industrial chemists, particularly in the context of structure-activity relationship studies. As synthetic methodologies evolve, this compound is likely to play an increasingly significant role in the development of novel specialty chemicals.